Cas no 2219376-55-1 (Methyl 3-hydroxypiperidine-3-carboxylate hydrochloride)

• Product Name: Methyl 3-hydroxypiperidine-3-carboxylate hydrochloride
• CAS No: 2219376-55-1
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• CID: 4711403
• PubChem ID: 133054968
• Update Time: 2025-05-20

Methyl 3-hydroxypiperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxypiperidine-3-carboxylate hydrochloride

• Inchi： 1S/C7H13NO3.ClH/c1-11-6(9)7(10)3-2-4-8-5-7;/h8,10H,2-5H2,1H3;1H
• InChI Key： DYUPWTQWUCAISQ-UHFFFAOYSA-N
• SMILES： Cl.OC1(C(=O)OC)CNCCC1

Computed Properties

• Exact Mass: 195.0662210 g/mol
• Monoisotopic Mass: 195.0662210 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 195.64
• Topological Polar Surface Area: 58.6

Additional information on Methyl 3-hydroxypiperidine-3-carboxylate hydrochloride

Methyl 3-hydroxypiperidine-3-carboxylate hydrochloride (CAS No. 2219376-55-1): A Comprehensive Overview

Methyl 3-hydroxypiperidine-3-carboxylate hydrochloride (CAS No. 2219376-55-1) is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in various therapeutic areas. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further research and development.

The molecular structure of Methyl 3-hydroxypiperidine-3-carboxylate hydrochloride consists of a piperidine ring substituted with a hydroxyl group at the 3-position and a carboxylate ester group at the same position. This arrangement contributes to its versatility in chemical reactions and interactions with biological targets. The presence of the hydrochloride salt form further improves its pharmacokinetic properties, facilitating its use in medicinal formulations.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of piperidine derivatives. Methyl 3-hydroxypiperidine-3-carboxylate hydrochloride has emerged as a promising compound in this context. Its structural features make it a suitable candidate for designing molecules that can interact with biological targets such as enzymes and receptors. This has led to its exploration in various preclinical studies aimed at identifying potential treatments for a range of diseases.

One of the most compelling aspects of Methyl 3-hydroxypiperidine-3-carboxylate hydrochloride is its potential role in the development of central nervous system (CNS) drugs. Piperidine derivatives are known for their ability to cross the blood-brain barrier, making them attractive for treating neurological disorders. The hydroxyl and ester functional groups on this compound can be modified to enhance its binding affinity to specific CNS targets, thereby improving therapeutic efficacy.

Recent studies have highlighted the compound's potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of Methyl 3-hydroxypiperidine-3-carboxylate hydrochloride to interact with key enzymes and receptors involved in these conditions makes it a valuable tool for researchers investigating new treatment strategies. Additionally, its solubility profile enhances its suitability for formulation into oral or injectable medications, which is crucial for patient compliance and therapeutic outcomes.

The pharmaceutical industry has shown considerable interest in exploring the therapeutic potential of Methyl 3-hydroxypiperidine-3-carboxylate hydrochloride. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further clinical development. Researchers are currently conducting preclinical studies to evaluate its safety and efficacy in treating various conditions, including neurodegenerative diseases and inflammatory disorders.

The synthesis of Methyl 3-hydroxypiperidine-3-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up production for industrial applications. The availability of high-quality starting materials and optimized synthetic routes has been instrumental in advancing research involving this compound.

In conclusion, Methyl 3-hydroxypiperidine-3-carboxylate hydrochloride (CAS No. 2219376-55-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its favorable pharmacokinetic properties, make it a promising candidate for developing new therapeutic agents. Ongoing research continues to uncover its potential applications in treating various diseases, particularly those affecting the central nervous system. As our understanding of its mechanisms of action grows, so too does its potential to contribute to innovative medical treatments.